3-(Propylamino)propanohydrazide
Overview
Description
3-(Propylamino)propanohydrazide, also known as PPAP, is a compound with several scientific applications. It has a molecular weight of 145.20 and a molecular formula of C6H15N3O .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C6H15N3O . The PubChem CID for this compound is 28307079 .Physical and Chemical Properties Analysis
The physical and chemical properties of a substance include characteristics like color, density, hardness, melting and boiling points . Unfortunately, specific physical and chemical properties for this compound were not found in the sources I accessed .Scientific Research Applications
Crystallography and Computational Analysis
Research on related compounds, such as 1-(arylamino)-1,2,3-triazole-4-carbohydrazides, has shown distinct hydrogen bonding patterns and insights into molecular structures through crystallographic and computational studies. This type of analysis could be applicable to understanding the structural properties of 3-(Propylamino)propanohydrazide (Seth et al., 2015).
Bioisosteric Heterocyclic Analogues
Research into bioisosteric heterocyclic versions of related compounds, such as 7-{[2-(4-phenyl-piperazin-1-yl)ethyl]propylamino}-5,6,7,8-tetrahydronaphthalen-2-ol, provides insights into the development of potent and selective agonists for certain receptors, which could be relevant for the exploration of this compound in a similar context (Biswas et al., 2008).
Applications in Carbohydrate Chemistry
Compounds such as 3-(Dimethylamino)-1-propylamine have been found effective in carbohydrate chemistry for removing byproducts and aiding in deacylation reactions. This suggests potential applications for this compound in similar chemical processes (Andersen et al., 2015).
Synthesis of Azole Derivatives
The synthesis of novel azole derivatives from related compounds, like 3-phenylaminopropanohydrazide, and their evaluation for antimicrobial efficacy hints at the potential for this compound in the development of new antimicrobial agents (Tumosienė et al., 2009).
Synthesis and Applications in Organic Synthesis
The use of propanephosphonic acid anhydride (T3P) in a variety of reactions, including heterocycles preparation, may provide a framework for the use of this compound in similar synthetic contexts (Vishwanatha et al., 2013).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-(propylamino)propanehydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N3O/c1-2-4-8-5-3-6(10)9-7/h8H,2-5,7H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUMCSACTDOPSKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCCC(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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